Cas no 37635-77-1 ()

• CAS No: 37635-77-1
• MF: C₆H₄N₆
• MW: 160.136158943176
• CID: 6772253
• PubChem ID: 11819323
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H4N6/c7-1-3-4-5(10-2-9-4)12-6(8)11-3/h2H,(H3,8,9,10,11,12)
• InChI Key： BSNWCIPEWUHTCX-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C(C#N)=NC(N)=N2

Computed Properties

• Exact Mass: 160.04974415g/mol
• Monoisotopic Mass: 160.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives